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[2-[(2S,4S)-4-Cyclohexyl-2-phenylmethoxycarbonylpyrrolidin-1-yl]-2-oxoethyl]-(4-phenylbutyl)phosphinic acid [2-[(2S,4S)-4-Cyclohexyl-2-phenylmethoxycarbonylpyrrolidin-1-yl]-2-oxoethyl]-(4-phenylbutyl)phosphinic acid
Brand Name: Vulcanchem
CAS No.: 474382-58-6
VCID: VC0123869
InChI: InChI=1S/C30H40NO5P/c32-29(23-37(34,35)19-11-10-14-24-12-4-1-5-13-24)31-21-27(26-17-8-3-9-18-26)20-28(31)30(33)36-22-25-15-6-2-7-16-25/h1-2,4-7,12-13,15-16,26-28H,3,8-11,14,17-23H2,(H,34,35)/t27-,28+/m1/s1
SMILES: C1CCC(CC1)C2CC(N(C2)C(=O)CP(=O)(CCCCC3=CC=CC=C3)O)C(=O)OCC4=CC=CC=C4
Molecular Formula: C30H40NO5P
Molecular Weight: 525.6 g/mol

[2-[(2S,4S)-4-Cyclohexyl-2-phenylmethoxycarbonylpyrrolidin-1-yl]-2-oxoethyl]-(4-phenylbutyl)phosphinic acid

CAS No.: 474382-58-6

Reference Standards

VCID: VC0123869

Molecular Formula: C30H40NO5P

Molecular Weight: 525.6 g/mol

[2-[(2S,4S)-4-Cyclohexyl-2-phenylmethoxycarbonylpyrrolidin-1-yl]-2-oxoethyl]-(4-phenylbutyl)phosphinic acid - 474382-58-6

CAS No. 474382-58-6
Product Name [2-[(2S,4S)-4-Cyclohexyl-2-phenylmethoxycarbonylpyrrolidin-1-yl]-2-oxoethyl]-(4-phenylbutyl)phosphinic acid
Molecular Formula C30H40NO5P
Molecular Weight 525.6 g/mol
IUPAC Name [2-[(2S,4S)-4-cyclohexyl-2-phenylmethoxycarbonylpyrrolidin-1-yl]-2-oxoethyl]-(4-phenylbutyl)phosphinic acid
Standard InChI InChI=1S/C30H40NO5P/c32-29(23-37(34,35)19-11-10-14-24-12-4-1-5-13-24)31-21-27(26-17-8-3-9-18-26)20-28(31)30(33)36-22-25-15-6-2-7-16-25/h1-2,4-7,12-13,15-16,26-28H,3,8-11,14,17-23H2,(H,34,35)/t27-,28+/m1/s1
Standard InChIKey FMIZVLGCNHEEJX-IZLXSDGUSA-N
Isomeric SMILES C1CCC(CC1)[C@@H]2C[C@H](N(C2)C(=O)CP(=O)(CCCCC3=CC=CC=C3)O)C(=O)OCC4=CC=CC=C4
SMILES C1CCC(CC1)C2CC(N(C2)C(=O)CP(=O)(CCCCC3=CC=CC=C3)O)C(=O)OCC4=CC=CC=C4
Canonical SMILES C1CCC(CC1)C2CC(N(C2)C(=O)CP(=O)(CCCCC3=CC=CC=C3)O)C(=O)OCC4=CC=CC=C4
Synonyms (2-((2S,4S)-2-((Benzyloxy)carbonyl)-4-cyclohexylpyrrolidin-1-yl)-2-oxoethyl)(4-phenylbutyl)phosphinic Acid
PubChem Compound 23541223
Last Modified Nov 11 2021
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